Pt–Ni alloyed nanocrystals with controlled architectures for enhanced methanol oxidation†

Chemical Communications Pub Date: 2013-07-31 DOI: 10.1039/C3CC44503H

Abstract

Pt–Ni alloy nanocrystals with controlled architectures (multi-arms and flowers) have been synthesized via a simple colloid chemistry method. The crystal surfaces possess abundant low-coordination defect sites, where the reaction kinetics of methanol oxidation can be improved, resulting in the catalysts exhibiting better stability and higher resistance to poisoning.

Graphical abstract: Pt–Ni alloyed nanocrystals with controlled architectures for enhanced methanol oxidation
Pt–Ni alloyed nanocrystals with controlled architectures for enhanced methanol oxidation†
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